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Compound of Interest

Compound Name: 3-Hydroxyglutaric acid-d5

Cat. No.: B596331 Get Quote

For Immediate Reference: Key Disposal and Safety Information

Proper disposal of 3-Hydroxyglutaric acid-d5 is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance. This guide provides detailed procedures for

researchers, scientists, and drug development professionals. The disposal plan is based on the

known hazards of the non-deuterated form, 3-Hydroxyglutaric acid, which is classified as a skin

and eye irritant.[1][2] It is essential to handle this compound with appropriate personal

protective equipment (PPE) and to follow all institutional and local regulations for chemical

waste disposal.
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Hazard Classification &
Key Information

Data Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[1][2]

Signal Word Warning [1]

Personal Protective Equipment

(PPE)

Protective gloves, eye

protection (safety goggles or

face shield), lab coat.

[1][3]

Storage
Store at 2-8°C in a tightly

closed container.

Spill Response

Avoid breathing dust. Pick up

mechanically. Do not allow to

enter sewers or surface water.

[1]

Experimental Protocol: Waste Neutralization and
Disposal
This protocol outlines the steps for neutralizing and disposing of small quantities of 3-
Hydroxyglutaric acid-d5 waste, assuming it is not mixed with other hazardous materials. For

larger quantities or mixed waste streams, consult your institution's Environmental Health and

Safety (EHS) department.

Materials:

Waste 3-Hydroxyglutaric acid-d5 solution or solid

Sodium bicarbonate (or another weak base) for neutralization

pH indicator strips

Appropriately labeled hazardous waste container

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Procedure:

Segregation: Collect all waste containing 3-Hydroxyglutaric acid-d5 in a designated, clearly

labeled, and sealed container. Do not mix with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Neutralization (for aqueous solutions):

Work in a well-ventilated area, such as a fume hood.

Slowly add a weak base, such as sodium bicarbonate, to the aqueous solution of 3-
Hydroxyglutaric acid-d5.

Monitor the pH of the solution using pH indicator strips.

Continue adding the base until the pH is between 6.0 and 8.0.

Caution: The neutralization process may generate gas and/or heat. Proceed slowly and

allow any reaction to subside before adding more base.

Disposal of Solid Waste:

If the waste is in solid form, it should be collected in a labeled hazardous waste container

without neutralization.

Ensure the container is properly sealed to prevent dust inhalation.

Container Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("3-
Hydroxyglutaric acid-d5"), and the approximate quantity.

Store the sealed container in a designated secondary containment area, away from

incompatible materials, until it is collected by your institution's EHS personnel.

Final Disposal:
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Arrange for the pickup and disposal of the hazardous waste container through your

institution's EHS department. They will ensure it is transported to a licensed waste

disposal facility.

Never dispose of 3-Hydroxyglutaric acid-d5, whether neutralized or not, down the drain

unless you have explicit permission from your local EHS office.[4]

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 3-
Hydroxyglutaric acid-d5.
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Start: Have 3-Hydroxyglutaric acid-d5 waste

Is the waste mixed with other hazardous chemicals?

Is the waste an aqueous solution?

No

Consult Institutional EHS for specific disposal instructions

Yes

Neutralize with weak base to pH 6-8 in a fume hood

Yes

Collect solid waste in a labeled hazardous waste container

No (Solid)

Package in a sealed, labeled hazardous waste container

Arrange for EHS pickup and disposal

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 3-Hydroxyglutaric acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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